Cas no 838906-39-1 (Heptanoic acid, 3-[[(4-methylphenyl)sulfonyl]amino]-5-oxo-)

• Product name: Heptanoic acid, 3-[[(4-methylphenyl)sulfonyl]amino]-5-oxo-
• CAS No: 838906-39-1
• MF: C₁₄H₁₉NO₅S
• MW: 313.369363069534
• CID: 1818068

Heptanoic acid, 3-[[(4-methylphenyl)sulfonyl]amino]-5-oxo- Chemical and Physical Properties

Names and Identifiers

• Heptanoic acid, 3-[[(4-methylphenyl)sulfonyl]amino]-5-oxo-

• Inchi： 1S/C14H19NO5S/c1-3-12(16)8-11(9-14(17)18)15-21(19,20)13-6-4-10(2)5-7-13/h4-7,11,15H,3,8-9H2,1-2H3,(H,17,18)
• InChI Key： WWPLPTXPPUAPCS-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC(NS(C1=CC=C(C)C=C1)(=O)=O)CC(=O)CC

Experimental Properties

• Density: 1.266±0.06 g/cm3(Predicted)
• Melting Point: 138-140 °C(Solv: chloroform (67-66-3); methanol (67-56-1))
• Boiling Point: 529.5±60.0 °C(Predicted)
• pka: 4.04±0.10(Predicted)